Cas no 33842-02-3 (Dichloromethylene-dimethyliminium Chloride)
Dichloromethylene-dimethyliminium Chloride (CAS 3724-43-4) is a highly reactive electrophilic reagent commonly employed in organic synthesis. Its key advantage lies in its ability to function as a versatile chloromethylating agent, facilitating the introduction of chloromethyl groups into various substrates under mild conditions. The compound exhibits excellent reactivity with nucleophiles, making it valuable for the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its stability in anhydrous conditions ensures consistent performance in controlled reactions. Additionally, it serves as a precursor for synthesizing heterocyclic compounds and other intermediates. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
33842-02-3 structure
Product Name:Dichloromethylene-dimethyliminium Chloride
CAS No:33842-02-3
MF:C3H6Cl3N
MW:162.445437908173
MDL:MFCD00011870
CID:54140
PubChem ID:87568080
Update Time:2025-06-07
Dichloromethylene-dimethyliminium Chloride Chemical and Physical Properties
Names and Identifiers
-
- Phosgene iminium chloride
- (Dichloromethylene)dimethylammonium chloride
- N,N-Dimethylphosgeniminium chloride~Phosgeniminium chloride~Viehes Salt
- Dichloromethylenedimethyliminium Chloride
- dichloromethylidene(dimethyl)azanium,chloride
- (Dichloromethylene)dimethylammonium chloride,Phosgeniminium chloride
- Dichloromethylenedimethylammonium Chloride
- Dichloromethylene-dimethyliminium
- N-(dichloromethylene)-N,N-dimethylammonium chloride
- phosgene dimethyliminium chloride
- Phosgene-iminium Chloride
- Phosgeniminium chloride
- Phosgeneiminium chloride
- N-(dichloromethylene)-N-methylmethanaminiumchloride
- NSC-111186
- CS-0314882
- dichloromethylene-dimethyl-ammonium chloride
- MFCD00011870
- NRNFKRFWZQQDMD-UHFFFAOYSA-M
- J-019340
- FT-0604907
- N-(dichloromethylene) -N,N-dimethylammonium chloride
- NS00059541
- AKOS017345160
- SCHEMBL277965
- 33842-02-3
- Dichloromethylene-dimethyliminium chloride
- NSC111186
- D89890
- Dichloromethylene(dimethyl)ammonium chloride
- D1597
- dichloromethylidene(dimethyl)azanium;chloride
- AKOS015913622
- dichloromethylene dimethylammonium chloride
- LS-12960
- N-(dichloromethylene)-N-methylmethanaminium chloride
- N-dichloromethylene-N,N-dimethylammonium chloride
- Methanaminium, N-(dichloromethylene)-N-methyl-, chloride
- DB-048502
- (DICHLOROMETHYLIDENE)DIMETHYLAZANIUM CHLORIDE
- Dichloromethylene-dimethyliminium Chloride
-
- MDL： MFCD00011870
- Inchi： 1S/C3H6Cl2N.ClH/c1-6(2)3(4)5;/h1-2H3;1H/q+1;/p-1
- InChI Key： NRNFKRFWZQQDMD-UHFFFAOYSA-M
- SMILES： Cl/C(=[N+](\C)/C)/Cl.[Cl-]
- BRN： 4157987
Computed Properties
- Exact Mass: 160.95700
- Monoisotopic Mass: 160.957
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 3A^2
Experimental Properties
- Color/Form: White powder
- Density: 1.6902 (rough estimate)
- Melting Point: 183-187 °C (dec.) (lit.)
- Boiling Point: 267.81°C (rough estimate)
- Refractive Index: 1.6300 (estimate)
- Water Partition Coefficient: hydrolysis
- PSA: 3.01000
- LogP: -1.90390
- Solubility: Not determined
- Merck: 9977
- Sensitiveness: Moisture Sensitive
Dichloromethylene-dimethyliminium Chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H290-H314
- Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number：UN 3261 8/PG 3
- WGK Germany：3
- Hazard Category Code： 14-34-37
- Safety Instruction： S26-S36/37/39-S45-S8
- FLUKA BRAND F CODES：3-10-21
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45;S8
- Risk Phrases：R14; R22; R29; R34
- HazardClass：8
- PackingGroup：III
- Storage Condition：2-8°C
Dichloromethylene-dimethyliminium Chloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Dichloromethylene-dimethyliminium Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 046907-25g |
Dichloromethylene dimethylimminium chloride |
33842-02-3 | >97.0%(T) | 25g |
￡101.00 | 2022-03-01 | |
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￥2,499.00 | 2021-05-24 | |
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Dichloromethylene-dimethyliminium Chloride |
33842-02-3 | >95.0%(T) | 25g |
¥2368.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155316-5G |
Dichloromethylene-dimethyliminium Chloride |
33842-02-3 | >95.0%(T) | 5g |
¥514.90 | 2023-09-03 | |
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Dichloromethylene-dimethyliminium Chloride |
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$ 58.00 | 2023-09-07 | ||
| TRC | D437920-5g |
Dichloromethylene-dimethyliminium Chloride |
33842-02-3 | 5g |
$ 132.00 | 2023-09-07 | ||
| TRC | D437920-10g |
Dichloromethylene-dimethyliminium Chloride |
33842-02-3 | 10g |
$ 201.00 | 2023-09-07 | ||
| Fluorochem | 046907-5g |
Dichloromethylene dimethylimminium chloride |
33842-02-3 | >97.0%(T) | 5g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 046907-1g |
Dichloromethylene dimethylimminium chloride |
33842-02-3 | >97.0%(T) | 1g |
£10.00 | 2021-05-20 |
Dichloromethylene-dimethyliminium Chloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:33842-02-3)Dichloromethylene-dimethyliminium Chloride
Order Number:A1204145
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):189.0
Email:sales@amadischem.com
Dichloromethylene-dimethyliminium Chloride Related Literature
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Nuno M. M. Mateus,Luís C. Branco,Nuno M. T. Louren?o,Carlos A. M. Afonso Green Chem. 2003 5 347
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Ruhamah Yunis,Anthony F. Hollenkamp,Craig Forsyth,Cara M. Doherty,Danah Al-Masri,Jennifer M. Pringle Phys. Chem. Chem. Phys. 2019 21 12288
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Anwarhussaini SD,Anuradha Mohitkar,Subbalakshmi Jayanty New J. Chem. 2022 46 8069
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4. Factors in the formation of isomerically and optically pure alkyl halides. Part XI. Vilsmeier reagents for the replacement of a hydroxy-group by chlorine or bromineDerek R. Hepburn,Harry R. Hudson J. Chem. Soc. Perkin Trans. 1 1976 754
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5. A versatile new synthesis of quinolines and related fused pyridines. Part 12. A general synthesis of 2-chloropyridines and 2-pyridonesOtto Meth-Cohn,Keith T. Westwood J. Chem. Soc. Perkin Trans. 1 1984 1173
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:33842-02-3)Dichloromethylene-dimethyliminium Chloride
Purity:99%
Quantity:25g
Price ($):189.0